Cas no 1804668-10-7 (3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1804668-10-7
• MF: C₉H₅BrF₅NO₃
• MW: 350.036919355392
• CID: 4845542
• Update Time: 2025-10-29

3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C9H5BrF5NO3/c10-2-4-3(6(11)12)1-5(8(17)18)16-7(4)19-9(13,14)15/h1,6H,2H2,(H,17,18)
• InChI Key： LWMDTTUAWCOLBD-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC(C(=O)O)=CC=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 3.4
• Topological Polar Surface Area: 59.4

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylic acid

3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1804668-10-7, known as 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its unique pyridine ring structure, which is substituted with a bromomethyl group at position 3, a difluoromethyl group at position 4, and a trifluoromethoxy group at position 2, along with a carboxylic acid moiety at position 6. These substituents contribute to its distinctive chemical properties and potential applications.

The pyridine ring serves as the central framework of this molecule, providing a rigid structure that facilitates various chemical interactions. The bromomethyl group introduces electrophilic reactivity, making it a potential site for nucleophilic substitution reactions. The difluoromethyl group adds electron-withdrawing effects, enhancing the molecule's stability and bioavailability. Meanwhile, the trifluoromethoxy group is known for its strong electron-withdrawing properties, which can influence the molecule's electronic distribution and reactivity.

Recent studies have highlighted the importance of such multifunctional molecules in drug discovery and agricultural applications. For instance, researchers have explored the potential of 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylic acid as a lead compound for developing novel herbicides and insecticides. Its ability to inhibit key enzymatic pathways in pests and weeds has been extensively investigated, with promising results in laboratory settings.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and fluorination reactions. The use of advanced catalysts and reaction conditions has enabled chemists to optimize the synthesis pathway, ensuring high yields and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

The pharmacological properties of 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylic acid have been studied in detail. Preclinical trials have demonstrated its potent activity against various pathogens, including bacteria and fungi. Additionally, its ability to modulate cellular signaling pathways makes it a potential candidate for treating inflammatory diseases and cancer.

Environmental impact assessments have also been conducted to evaluate the safety of this compound in agricultural settings. Studies indicate that it degrades rapidly under environmental conditions, minimizing its ecological footprint. However, further research is needed to fully understand its long-term effects on soil microbiota and non-target organisms.

In conclusion, 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylic acid represents a cutting-edge molecule with diverse applications in medicine and agriculture. Its unique chemical structure, combined with recent advancements in synthesis and pharmacology, positions it as a promising candidate for future drug development and pest control solutions.